Cas no 2137590-55-5 (2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2137590-55-5
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5750392
• PubChem ID: 165962114
• Update Time: 2025-06-08

2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137590-55-5
• 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
• EN300-712931

• Inchi： 1S/C9H11N5O/c10-9-7(5-13-14(9)3-4-15)8-6-11-1-2-12-8/h1-2,5-6,15H,3-4,10H2
• InChI Key： HNEFYODHSNIVJF-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C2C=NC=CN=2)C=N1)N

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol

Introduction to 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2137590-55-5)

2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2137590-55-5, belongs to a class of molecules known for their role in drug discovery and development. The presence of multiple nitrogen-containing rings, including pyrazole and pyrazine, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural framework of 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol consists of an ethyl chain linking two pyrazole rings, one of which is substituted with a pyrazine ring at the 4-position. This particular arrangement of heterocyclic rings is known to enhance the compound's ability to interact with biological targets, such as enzymes and receptors. The 5-amino group on the pyrazole ring further increases the compound's potential for functionalization, allowing for the attachment of various pharmacophores that could modulate its biological activity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The scaffold of 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol bears a strong resemblance to known kinase inhibitors, which has prompted researchers to explore its potential as a lead compound for anticancer agents. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting their catalytic activity.

Moreover, the pyrazine moiety in the structure contributes to the compound's stability and solubility, which are critical factors for its pharmacokinetic properties. Pyrazines are known for their ability to enhance binding affinity and selectivity, making them valuable components in drug design. The combination of pyrazole and pyrazine rings in 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethan-1-ol creates a versatile platform for further chemical modifications aimed at optimizing its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. Molecular docking studies have been performed using 2-[5-amino-4-(pyrazin-2-yl)-1H-pyrazol-1-y]ethan -1 -ol as a ligand against various protein targets, including kinases and transcription factors. These studies have revealed that the compound can effectively bind to the active sites of these proteins, suggesting its potential as a therapeutic agent. Additionally, virtual screening techniques have identified several derivatives of this compound that may exhibit enhanced potency and selectivity.

The synthesis of 2-[5-amino -4-(py razin -2 - yl) - 1 H - py ra z ol - 1 - yl]e than - 1 - ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 5-amino-pyrazole and 2-substituted pyrazine derivatives. These intermediates are then coupled using various coupling reagents to form the final product. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

The biological evaluation of 2-[5-amino -4-(py razin -2 - yl) - 1 H - py ra z ol - 1 - yl]e than - 1 - ol has focused on its potential as an anticancer agent. In vitro assays have shown that this compound can inhibit the growth of several cancer cell lines by inducing apoptosis or inhibiting cell proliferation. Mechanistic studies have revealed that it may exert its effects by interfering with key signaling pathways involved in cancer progression, such as the MAPK pathway. These findings have prompted researchers to investigate its potential for clinical applications.

Another area of interest is the use of 2-[5-amino -4-(py razin -2 - yl) - 1 H - py ra z ol - 1 - yl]e than - 1 - ol as a tool compound in drug discovery. Its unique structure and biological activity make it a valuable scaffold for generating novel derivatives with improved pharmacological properties. By employing structure-based drug design strategies, researchers can modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic profile.

The development of new therapeutic agents requires thorough characterization of their chemical and biological properties. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of 2-[5-amino –4-(py razin –2 – yl) – 1 H – py ra z ol – 1 – yl]e than – 1 – ol . Additionally, X-ray crystallography has been used to determine the three-dimensional structure of this compound bound to protein targets, providing insights into its mechanism of action.

In conclusion,2-[5-amino–4-(py razin–2–yl)–1H-py ra z ol– 1– yl]e than– 1– ol (CAS No .2137590–55–5) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further investigation . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in the development of new treatments .